Cas no 21266-64-8 (Phenol,2-[(diethylamino)methyl]-4-(9H-purin-6-ylamino)-,hydrochloride (1:2))

• Product Name: Phenol,2-[(diethylamino)methyl]-4-(9H-purin-6-ylamino)-,hydrochloride (1:2)
• CAS No: 21266-64-8
• MF: C₁₆H₂₁ClN₆O
• MW: 348.830541372299
• CID: 290476
• PubChem ID: 24190389
• Update Time: 2025-04-19

Phenol,2-[(diethylamino)methyl]-4-(9H-purin-6-ylamino)-,hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[(diethylamino)methyl]-4-(9H-purin-6-ylamino)-,hydrochloride (1:2)
• 2-(diethylaminomethyl)-4-(7H-purin-6-ylamino)phenol,hydrochloride
• 21266-64-8
• NSC-107422
• DTXSID60637831
• NSC107422
• 2-[(Diethylamino)methyl]-4-[(7H-purin-6-yl)amino]phenol--hydrogen chloride (1/1)

• Inchi： 1S/C16H20N6O.ClH/c1-3-22(4-2)8-11-7-12(5-6-13(11)23)21-16-14-15(18-9-17-14)19-10-20-16;/h5-7,9-10,23H,3-4,8H2,1-2H3,(H2,17,18,19,20,21);1H
• InChI Key： VQRHRDKFVJYRHC-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=C(C=C1CN(CC)CC)NC1=C2C(=NC=N1)N=CN2

Computed Properties

• Exact Mass: 312.1701
• Monoisotopic Mass: 348.1465370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90Ų

Experimental Properties

• PSA: 84.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines